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Compound of Interest

Compound Name: D-Galactal

Cat. No.: B1224392

For immediate release: This guide provides essential safety, handling, and disposal information
for D-Galactal, ensuring the safety of laboratory personnel and adherence to chemical waste
management protocols. The following procedures are intended for researchers, scientists, and
drug development professionals.

D-Galactal is a versatile building block in the synthesis of oligosaccharides.[1][2] Due to its
chemical nature, proper handling and disposal are critical to maintain a safe laboratory
environment and comply with regulatory standards. While its toxicological properties have not
been fully investigated, it is known to cause skin, eye, and respiratory irritation.[3][4][5]
Therefore, treating D-Galactal as a hazardous chemical waste is the standard and required
practice.

Chemical and Physical Properties of D-Galactal

A summary of the key quantitative data for D-Galactal is presented below, allowing for quick
reference and assessment.[1][3][6]
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Property

Value

Molecular Formula

CeH1004[1][3]

Molecular Weight 146.14 g/mol [1][3]

Appearance White crystalline solid/powder|[1]

Melting Point 92-102 °C[1][6]

Boiling Point 325.5 °C at 760 mmHg[1]

Flash Point 150.7 °C[1]

Density 1.414 g/cm3[1]

Solubility Solublelin water, DMSO, and DMF; slightly
soluble in methanol and acetonitrile.[1][6]

Stability Moisture sensitive[1]

CAS Number 21193-75-9[1][3]

Hazard Identification and Personal Protective Equipment

(PPE)

Based on available safety data, D-Galactal is classified as an irritant.[1] Adherence to proper

PPE protocols is mandatory to prevent exposure.

Hazard Classification

GHS Statements

Skin Irritation (Category 2)

H315: Causes skin irritation[3][5]

Eye Irritation (Category 2)

H319: Causes serious eye irritation[3][5]

Specific Target Organ Toxicity

H335: May cause respiratory irritation[3][5]
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PPE Category Specification

Eye Protection Chemical safety goggles or a face shield.[7]

) Nitrile or neoprene gloves; inspect for integrity
Hand Protection
before use.[7]

Skin and Body A standard, fully-buttoned laboratory coat.[7]

Not generally required with adequate ventilation.
Resnirat A NIOSH-approved respirator with a particulate
espiratory o ) )
filter is necessary if dust is generated or

ventilation is poor.[7]

Standard Operating Procedure for D-Galactal
Disposal

The primary method for disposing of D-Galactal is through a licensed environmental waste
disposal service.[7] Never dispose of D-Galactal or its solutions down the sanitary sewer.[8]

Step 1: Segregation and Waste Collection

o Solid Waste: Collect all solid D-Galactal, along with any contaminated disposable materials
such as weighing papers, paper towels, and gloves, in a designated, leak-proof, and clearly
labeled solid chemical waste container.[7] Do not mix with other incompatible waste streams.

[7]

o Liquid Waste: If D-Galactal is in a solution, collect it in a designated, leak-proof, and clearly
labeled liquid chemical waste container.[7] Halogenated and non-halogenated solvent
wastes should be segregated.[9]

Step 2: Container Labeling

e The waste container must be clearly and securely labeled with "Hazardous Waste" and the
full chemical name: "D-Galactal".[7] Include any solvents present in liquid waste containers.

Step 3: On-site Storage

e Securely seal the waste container.
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» Store the container in a designated satellite accumulation area within the laboratory.[7]

o Ensure the storage area is well-ventilated and away from heat sources or incompatible
chemicals.[7]

Step 4: Arranging for Disposal

» Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup
for the chemical waste.[7]

» Do not overfill containers; fill to no more than 90% capacity.[10]

Experimental Protocol: Spill Management

In the event of a spill, immediate and appropriate action is required to mitigate risks.

Step 1: Immediate Response

o Evacuate and Ventilate: For large spills or spills in poorly ventilated areas, evacuate the
immediate vicinity and ensure adequate ventilation.[7]

o Alert Personnel: Inform colleagues and the laboratory supervisor of the spill.

Step 2: Containment and Cleanup

o Don PPE: Before addressing the spill, ensure you are wearing the appropriate PPE as
outlined in the table above.

o Solid Spills: Carefully sweep or scoop the material to avoid creating dust.[7]

 Liquid Spills: Use an inert absorbent material such as vermiculite, sand, or a commercial
chemical absorbent.[4][7]

o Collect Waste: Place the absorbed material and any contaminated cleaning supplies into a
designated hazardous waste container.[7]

Step 3: Decontamination

e Thoroughly clean the spill area with soap and water.[7]
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» Dispose of all cleaning materials as hazardous waste.

Step 4: Final Reporting

e Report the incident to your EHS department according to your institution's policies.

D-Galactal Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of D-Galactal

waste.
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2. Contain & Absorb
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Collect in Labeled
Liquid Chemical Waste Container

Collect in Labeled

Solid Chemical Waste Container

Store Sealed Container
in Satellite Accumulation Area

Label Container:
'Hazardous Waste'
'D-Galactal'

Contact EHS for Pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe segregation, storage, and disposal of D-Galactal waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Cas 21193-75-9,D-Galactal | lookchem [lookchem.com]

. D-Galactal | 21193-75-9 [m.chemicalbook.com]

. D-Galactal | C6H1004 | CID 2734735 - PubChem [pubchem.ncbi.nim.nih.gov]
. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

. Page loading... [wap.guidechem.com]

. synthose.com [synthose.com]

. benchchem.com [benchchem.com]

. canterbury.ac.nz [canterbury.ac.nz]

°
(o] (0] ~ (o)) ()] EEN w N =

. rtong.people.ust.hk [rtong.people.ust.hk]
¢ 10. Unwanted Laboratory Materials & Other Environmental Waste Disposal [risk.byu.edu]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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